Gosogliptin
Gosogliptin
Gosogliptin Hydrochloride(cas 869490-47-1) is a potent and selective inhibitor of dipeptidyl peptidase-IV (DPP-IV), which, when administered orally, improved glucose tolerance as assessed by a reduction in the maximal glucose excursion during an oral glucose tolerance test in preclinical models of diabetes mellitus.
Brand Name:
Vulcanchem
CAS No.:
869490-47-1
VCID:
VC0004125
InChI:
InChI=1S/C17H24F2N6O/c18-17(19)2-5-25(12-17)15(26)14-10-13(11-22-14)23-6-8-24(9-7-23)16-20-3-1-4-21-16/h1,3-4,13-14,22H,2,5-12H2/t13-,14-/m0/s1
SMILES:
C1CN(CC1(F)F)C(=O)C2CC(CN2)N3CCN(CC3)C4=NC=CC=N4
Molecular Formula:
C17H24F2N6O
Molecular Weight:
366.4 g/mol
Gosogliptin
CAS No.: 869490-47-1
Cat. No.: VC0004125
Molecular Formula: C17H24F2N6O
Molecular Weight: 366.4 g/mol
Purity: > 98%
* For research use only. Not for human or veterinary use.
Specification
| Description | Gosogliptin Hydrochloride(cas 869490-47-1) is a potent and selective inhibitor of dipeptidyl peptidase-IV (DPP-IV), which, when administered orally, improved glucose tolerance as assessed by a reduction in the maximal glucose excursion during an oral glucose tolerance test in preclinical models of diabetes mellitus. |
|---|---|
| CAS No. | 869490-47-1 |
| Molecular Formula | C17H24F2N6O |
| Molecular Weight | 366.4 g/mol |
| IUPAC Name | (3,3-difluoropyrrolidin-1-yl)-[(2S,4S)-4-(4-pyrimidin-2-ylpiperazin-1-yl)pyrrolidin-2-yl]methanone |
| Standard InChI | InChI=1S/C17H24F2N6O/c18-17(19)2-5-25(12-17)15(26)14-10-13(11-22-14)23-6-8-24(9-7-23)16-20-3-1-4-21-16/h1,3-4,13-14,22H,2,5-12H2/t13-,14-/m0/s1 |
| Standard InChI Key | QWEWGXUTRTXFRF-KBPBESRZSA-N |
| Isomeric SMILES | C1CN(CC1(F)F)C(=O)[C@@H]2C[C@@H](CN2)N3CCN(CC3)C4=NC=CC=N4 |
| SMILES | C1CN(CC1(F)F)C(=O)C2CC(CN2)N3CCN(CC3)C4=NC=CC=N4 |
| Canonical SMILES | C1CN(CC1(F)F)C(=O)C2CC(CN2)N3CCN(CC3)C4=NC=CC=N4 |
| Appearance | Solid powder |
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